Cas no 3201-20-5 (3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl-)

3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl- structure
3201-20-5 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl-
CAS No:3201-20-5
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD00518742
CID:312711
PubChem ID:76665
Update Time:2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl-
    • 3,4,4-trimethyl-1H-pyrazol-5-one
    • 2,4-Dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
    • 2-Pyrazolin-5-one,4,4-trimethyl-
    • 3,4,4-Trimethyl-5-pyrazolon
    • 3,4,4-Trimethylpyrazolin-5-on
    • 3,4,4-Trimethyl-pyrazolin-5-on
    • 3,4,4-Trimethyl-pyrazolon-(5)
    • 3,4-Trimethyl-5-pyrazolone
    • 4,4,5-trimethyl-2,4-dihydro-3h-pyrazol-3-one
    • 4,4,5-trimethyl-2,4-dihydro-pyrazol-3-one
    • AC1L2REJ
    • AC1Q6FTO
    • CTK4G8072
    • EINECS 221-705-1
    • NSC131072
    • NS00029206
    • 8MTQ4J09PY
    • F82322
    • OYYADIVZIRDZGB-UHFFFAOYSA-N
    • SCHEMBL14907243
    • DTXSID80185849
    • UNII-8MTQ4J09PY
    • NSC 131072
    • 3,4,4-trimethyl-4,5-dihydro-1H-pyrazol-5-one
    • 3,4,4-trimethyl,2-pyrazoline-5-one
    • 3H-Pyrazol-3-one,4-dihydro-4,4,5-trimethyl-
    • 3H-Pyrazol-3-one, 2,4-dihydro-4,4,5-trimethyl-
    • NSC-131072
    • CS-0080689
    • 2-Pyrazolin-5-one, 3,4,4-trimethyl-
    • 3,4,4-Trimethyl-5-pyrazolone
    • 3,4,4-Trimethyl-1H-pyrazol-5(4H)-one
    • 3201-20-5
    • MDL: MFCD00518742
    • Inchi: 1S/C6H10N2O/c1-4-6(2,3)5(9)8-7-4/h1-3H3,(H,8,9)
    • InChI Key: OYYADIVZIRDZGB-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)C(C)=NN1

Computed Properties

  • Exact Mass: 126.0794
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
  • LogP: 0.28270

3H-Pyrazol-3-one,2,4-dihydro-4,4,5-trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D630864-2g
3,4,4-trimethyl-4,5-dihydro-1H-pyrazol-5-one
3201-20-5 95%
2g
$685 2024-08-03
Chemenu
CM332246-1g
3,4,4-Trimethyl-1H-pyrazol-5(4H)-one
3201-20-5 95%+
1g
$522 2023-02-16
Aaron
AR00CV6U-100mg
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
100mg
$142.00 2025-02-13
Aaron
AR00CV6U-250mg
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
250mg
$236.00 2025-02-13
eNovation Chemicals LLC
D630864-2g
3,4,4-trimethyl-4,5-dihydro-1H-pyrazol-5-one
3201-20-5 95%
2g
$685 2025-02-20
Aaron
AR00CV6U-1g
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
1g
$457.00 2025-02-13
1PlusChem
1P00CUYI-1g
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
1g
$520.00 2024-05-05
A2B Chem LLC
AF99194-1g
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
1g
$576.00 2024-04-20
A2B Chem LLC
AF99194-100mg
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
100mg
$185.00 2024-04-20
A2B Chem LLC
AF99194-250mg
2,4-dihydro-4,4,5-trimethyl-3H-pyrazol-3-one
3201-20-5 98%
250mg
$302.00 2024-04-20
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd